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Compound of Interest

Compound Name: 6-Bromo-2-naphthol

Cat. No.: B032079 Get Quote

6-Bromo-2-naphthol: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular structure, physicochemical

properties, and synthesis of 6-Bromo-2-naphthol. It is intended to be a valuable resource for

researchers and professionals involved in organic synthesis, medicinal chemistry, and

materials science.

Molecular Structure and Properties
6-Bromo-2-naphthol, with the IUPAC name 6-bromonaphthalen-2-ol, is a brominated

derivative of 2-naphthol. Its chemical formula is C10H7BrO. The molecule consists of a

naphthalene ring system substituted with a hydroxyl group at position 2 and a bromine atom at

position 6. This substitution pattern is crucial for its chemical reactivity and applications.

Physicochemical Data
The key physicochemical properties of 6-Bromo-2-naphthol are summarized in the table

below for easy reference.
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Property Value Source(s)

Molecular Formula C10H7BrO

Molecular Weight 223.07 g/mol

Appearance
Off-white to slightly beige

powder

Melting Point 122-130 °C

Boiling Point 353.8 °C at 760 mmHg

Density 1.614 g/cm³

CAS Number 15231-91-1

InChIKey
YLDFTMJPQJXGSS-

UHFFFAOYSA-N

Solubility

Sparingly soluble in water;

soluble in organic solvents like

ethanol, acetone, chloroform,

and methanol.

Spectral Data
Spectroscopic data is essential for the identification and characterization of 6-Bromo-2-
naphthol.

¹H NMR, ¹³C NMR, IR, and Mass Spectra are available in various databases such as the

NIST WebBook and ChemicalBook.

Experimental Protocols
The synthesis of 6-Bromo-2-naphthol can be achieved through various methods. A common

and well-documented procedure involves the bromination of 2-naphthol followed by a selective

reduction.

Synthesis of 6-Bromo-2-naphthol from 2-Naphthol
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This two-step synthesis is adapted from a procedure published in Organic Syntheses.

Step 1: Bromination of 2-Naphthol to 1,6-Dibromo-2-naphthol

In a round-bottomed flask, dissolve 1 mole of 2-naphthol in glacial acetic acid.

Slowly add a solution of 2 moles of bromine in glacial acetic acid to the flask with gentle

shaking. The reaction is exothermic, and cooling may be necessary.

After the addition is complete, add water to the reaction mixture and heat it to boiling. This

step helps to complete the bromination.

Step 2: Reduction of 1,6-Dibromo-2-naphthol to 6-Bromo-2-naphthol

Cool the mixture from the previous step to 100°C and add mossy tin in portions.

Continue boiling the mixture until all the tin has dissolved. The tin reduces the bromine at the

1-position.

After the reaction is complete, cool the mixture to 50°C and filter it to remove the tin salts.

Pour the filtrate into cold water to precipitate the crude 6-Bromo-2-naphthol.

Collect the precipitate by filtration and wash it with cold water.

Purification
The crude 6-Bromo-2-naphthol can be purified by the following methods:

Vacuum Distillation: The crude product can be distilled under reduced pressure.

Crystallization: Further purification can be achieved by crystallization from a solvent mixture

such as ethanol and water or benzene and petroleum ether.

Applications in Research and Development
6-Bromo-2-naphthol is a versatile intermediate with applications in various fields:
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Pharmaceuticals: It serves as a precursor for the synthesis of non-steroidal anti-inflammatory

drugs (NSAIDs) and potential anticancer agents.

Agrochemicals: It is used in the manufacturing of fungicides and herbicides.

Dyes and Pigments: The compound is utilized in the synthesis of high-performance azo

dyes.

Electronic Materials: It is a building block for organic semiconductors used in OLED displays.

Biochemical Research: 6-Bromo-2-naphthol is used as a room-temperature

phosphorescence (RTP) probe and has shown synergistic activity with antibiotics like

polymyxin.

Visualizations
Molecular Structure of 6-Bromo-2-naphthol
Caption: Molecular structure of 6-Bromo-2-naphthol.

Experimental Workflow for the Synthesis of 6-Bromo-2-
naphthol
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Synthesis Workflow of 6-Bromo-2-naphthol

Start: 2-Naphthol

Bromination
(Br2, Acetic Acid)

Intermediate:
1,6-Dibromo-2-naphthol

Reduction
(Sn, Acetic Acid)

Crude Product:
6-Bromo-2-naphthol

Purification
(Distillation/Crystallization)

Final Product:
Pure 6-Bromo-2-naphthol

Click to download full resolution via product page

Caption: Synthesis workflow for 6-Bromo-2-naphthol.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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